Cas no 1805167-44-5 (3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine
• CAS No: 1805167-44-5
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4861070
• Update Time: 2025-10-31

3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-4-1-3(6(10)11)7(12)13-5(4)2-9/h1,6H,2H2
• InChI Key： YQPUUGARRLKHPW-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CCl)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine

3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine (CAS No. 1805167-44-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple substituents—specifically, bromine, chloromethyl, difluoromethyl, and iodine groups—on the pyridine ring imparts unique chemical properties and reactivity.

The synthesis of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. The introduction of substituents such as bromine and iodine is achieved through electrophilic substitution reactions, while the chloromethyl and difluoromethyl groups are introduced via nucleophilic substitution or alkylation reactions. The precise control of reaction conditions, including temperature, solvent, and catalysts, is critical to ensure high yields and purity of the final product.

Recent studies have highlighted the potential applications of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine in drug discovery. The compound's ability to act as a versatile building block in medicinal chemistry has been explored in various contexts. For instance, researchers have investigated its role in the development of novel anti-cancer agents. The bromine and iodine substituents on the pyridine ring are particularly valuable due to their ability to participate in bioisosteric replacements, which can enhance drug efficacy and reduce toxicity.

In addition to its pharmacological applications, 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. The presence of electron-withdrawing groups such as bromine and difluoromethyl enhances the compound's ability to act as an electron acceptor, which is a desirable trait in materials for solar cells and organic light-emitting diodes (OLEDs).

The environmental impact of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine has also been a topic of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions, including photolysis and microbial degradation. Initial findings suggest that the compound undergoes rapid degradation under UV light, which is a positive indication for its potential use in environmentally friendly applications.

From a synthetic perspective, the preparation of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine presents several challenges due to the steric hindrance posed by its multiple substituents. Researchers have employed various strategies to overcome these challenges, including the use of directing groups and optimizing reaction conditions to minimize side reactions. These advancements have significantly improved the overall efficiency of the synthesis process.

In conclusion, 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine (CAS No. 1805167-44-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.